N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine

• Molecular Formula: C18H24N4O
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 1-(1-ethylpyrrolidin-2-yl)-N-[(3-pyrimidin-2-yloxyphenyl)methyl]methanamine
• InChI: InChI=1S/C18H24N4O/c1-2-22-11-4-7-16(22)14-19-13-15-6-3-8-17(12-15)23-18-20-9-5-10-21-18/h3,5-6,8-10,12,16,19H,2,4,7,11,13-14H2,1H3
• InChI Key: BRPRXAASTIAXEN-UHFFFAOYSA-N
• SMILES: CCN1CCCC1CNCC2=CC(=CC=C2)OC3=NC=CC=N3

Description

N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine, also known as MPX-004, is a synthetic compound that has gained significant attention in the field of scientific research. This compound has shown potential in various areas of research, including neuroscience, cardiovascular disease, and cancer research. The purpose of

Mechanism of Action

The mechanism of action of N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine is not fully understood. However, it is believed that N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine works by activating the G protein-coupled receptor, GPR17. GPR17 is a receptor that is expressed in the brain and other tissues and is involved in various physiological processes, including myelination, inflammation, and cell proliferation. Activation of GPR17 by N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine can lead to the activation of various signaling pathways, which can result in the observed effects of N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine.
Biochemical and Physiological Effects:
N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine has been shown to have various biochemical and physiological effects. In neuroscience, N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine has been shown to improve cognitive function and have a neuroprotective effect. In cardiovascular disease, N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine has been shown to have a vasodilatory effect and reduce blood pressure. In cancer research, N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine has been shown to have anti-cancer properties and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine in lab experiments is its specificity for GPR17. This allows researchers to study the effects of GPR17 activation without the interference of other receptors. However, one limitation of using N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine is its limited availability and high cost.

Future Directions

There are various future directions for the research of N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine. In neuroscience, further research is needed to understand the mechanism of action of N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine and its potential use in the treatment of neurodegenerative diseases. In cardiovascular disease, further research is needed to understand the long-term effects of N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine on blood pressure and its potential use in the treatment of hypertension. In cancer research, further research is needed to understand the anti-cancer properties of N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine and its potential use in the treatment of various types of cancer.
Conclusion:
In conclusion, N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine is a synthetic compound that has shown potential in various areas of scientific research. Its specificity for GPR17 makes it a valuable tool for studying the effects of GPR17 activation. Further research is needed to fully understand the mechanism of action of N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine involves a series of chemical reactions that start with the reaction of 2-pyrimidinol with 3-bromobenzyl chloride, which results in the formation of 3-(2-pyrimidinyloxy)benzyl chloride. The next step involves the reaction of 3-(2-pyrimidinyloxy)benzyl chloride with N-(1-ethyl-2-pyrrolidinyl)methanamine, which results in the formation of N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine.

Scientific Research Applications

N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine has shown potential in various areas of scientific research. In neuroscience, N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine has been shown to have a neuroprotective effect and can improve cognitive function. In cardiovascular disease, N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine has been shown to have a vasodilatory effect and can reduce blood pressure. In cancer research, N-[(1-ethyl-2-pyrrolidinyl)methyl]-N-[3-(2-pyrimidinyloxy)benzyl]amine has been shown to have anti-cancer properties and can inhibit tumor growth.